Cas no 1340228-94-5 (6-Bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonamide)

• Product Name: 6-Bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1340228-94-5
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• MDL: MFCD18850416
• CID: 5242845
• PubChem ID: 63632756
• Update Time: 2026-03-08

6-Bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonamide
• CID 63632756
• 6-Bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonamide

• MDL： MFCD18850416
• Inchi： 1S/C10H12BrNO2S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1,3,5,10H,2,4,6H2,(H2,12,13,14)
• InChI Key： NZUZIWPKNIXWRZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C2)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 2
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-Bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonamide

6-Bromo-1,2,3,4-Tetrahydronaphthalene-2-Sulfonamide (CAS No. 1340228-94-5)

6-Bromo-1,2,3,4-tetrahydronaphthalene-2-sulfonamide is a complex organic compound with the CAS registry number 1340228-94-5. This compound belongs to the class of sulfonamides and features a tetrahydronaphthalene backbone substituted with a bromine atom at the 6-position and a sulfonamide group at the 2-position. The structure of this molecule is of significant interest due to its potential applications in various fields, including pharmaceuticals and materials science.

The synthesis of 6-bromo-tetrahydronaphthalene sulfonamide involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only improve the efficiency of synthesis but also reduce environmental impact by minimizing waste and energy consumption.

One of the most promising applications of 6-bromo-tetrahydronaphthalene sulfonamide lies in its potential as a pharmacological agent. The sulfonamide group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable moiety in drug design. Recent research has demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression. Preclinical studies have shown that it can effectively suppress tumor growth in animal models without significant toxicity to healthy cells.

In addition to its pharmacological applications, 6-bromo-tetrahydronaphthalene sulfonamide has also been investigated for its role in materials science. The tetrahydronaphthalene backbone provides structural stability, while the bromine substitution introduces unique electronic properties. These characteristics make the compound a candidate for use in advanced materials such as organic semiconductors and photovoltaic devices. Recent experiments have explored its ability to enhance charge transport properties in organic electronics, paving the way for potential applications in next-generation electronic devices.

The physical properties of 6-bromo-tetrahydronaphthalene sulfonamide are well-documented. It has a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested extensively, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

From an environmental perspective, understanding the fate and transport of 6-bromo-tetrahydronaphthalene sulfonamide is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and bioaccumulation potential. Results suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 6-bromo-tetrahydronaphthalene sulfonamide (CAS No. 1340228-94-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure lends itself to innovative uses in drug development and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.